7-(2-(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H21ClN6O4/c1-23-16-15(18(28)24(2)19(23)29)26(11-22-16)10-14(27)25-8-5-12(6-9-25)30-17-13(20)4-3-7-21-17/h3-4,7,11-12H,5-6,8-10H2,1-2H3
• InChI Key: NQGAXTLPXNNZPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CCC(CC3)OC4=C(C=CC=N4)Cl
• Molecular Formula: C19H21ClN6O4
• Molecular Weight: 432.9 g/mol
• CAS No.: 1448063-96-4

Description

7-(2-(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H21ClN6O4 and its molecular weight is 432.87. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is involved in the G1-S phase transition and is essential for the initiation of DNA replication.

Mode of Action

The compound acts as an inhibitor of CDK2. It binds to the active site of the enzyme, preventing its interaction with ATP and thus inhibiting its kinase activity. This results in the arrest of the cell cycle at the G1-S phase transition, preventing DNA replication and cell division.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway. This leads to the arrest of the cell cycle, preventing the cells from entering the S phase where DNA replication occurs. As a result, the cells are unable to divide, leading to a decrease in cell proliferation.

Pharmacokinetics

The compound’s potent inhibitory activity against cdk2 suggests that it may have good bioavailability.

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines. It has been shown to inhibit the growth of MCF-7 and HCT-116 cell lines with IC50 values in the nanomolar range. The compound also induces apoptosis within HCT cells.